N-(2,6-dimethylphenyl)-2-(4-fluorophenyl)acetamide
Overview
Description
N-(2,6-dimethylphenyl)-2-(4-fluorophenyl)acetamide, commonly known as DMFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMFA is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of DMFA is not fully understood, but it is believed to act by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. DMFA is also believed to act on the central nervous system, reducing the perception of pain and increasing the pain threshold.
Biochemical and Physiological Effects
DMFA has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis, and to reduce fever in animal models of infection. DMFA has also been shown to have anticonvulsant activity in animal models of epilepsy.
Advantages and Limitations for Lab Experiments
DMFA has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective reagent for organic synthesis. It also exhibits anti-inflammatory and analgesic properties, making it a useful tool for studying the mechanisms of inflammation and pain.
However, DMFA also has some limitations for lab experiments. It is a relatively new compound, and its full range of applications and potential side effects are not yet fully understood. Additionally, DMFA has limited solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are several future directions for research on DMFA. One potential application is in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. DMFA has also been shown to have potential applications in the treatment of epilepsy and other neurological disorders. Further research is needed to fully understand the mechanisms of action and potential side effects of DMFA, as well as its potential applications in various fields of research.
Synthesis Methods
DMFA can be synthesized through various methods, including the reaction between 2,6-dimethylaniline and 4-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide or triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained through filtration and recrystallization.
Scientific Research Applications
DMFA has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various diseases. DMFA has also been shown to have potential applications in the field of organic synthesis, as it can be used as a reagent for the synthesis of various compounds.
properties
Molecular Formula |
C16H16FNO |
|---|---|
Molecular Weight |
257.3 g/mol |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C16H16FNO/c1-11-4-3-5-12(2)16(11)18-15(19)10-13-6-8-14(17)9-7-13/h3-9H,10H2,1-2H3,(H,18,19) |
InChI Key |
XNAADBUOILOXNK-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=CC=C(C=C2)F |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=CC=C(C=C2)F |
Origin of Product |
United States |
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